ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylcarbonyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-[(3-chlorophenyl)methyl]-1-(pyridine-3-carbonyl)piperidine-3-carboxylate
• InChI: InChI=1S/C21H23ClN2O3/c1-2-27-20(26)21(13-16-6-3-8-18(22)12-16)9-5-11-24(15-21)19(25)17-7-4-10-23-14-17/h3-4,6-8,10,12,14H,2,5,9,11,13,15H2,1H3
• InChI Key: GQGYENXIBGDJSF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)C2=CN=CC=C2)CC3=CC(=CC=C3)Cl
• Molecular Formula: C21H23ClN2O3
• Molecular Weight: 386.9 g/mol

Description

Ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylcarbonyl)-3-piperidinecarboxylate, also known as AC-262,536, is a chemical compound that has gained attention in the scientific community for its potential use in research. It is a selective androgen receptor modulator (SARM) that is being investigated for its ability to enhance muscle growth and bone density without the negative side effects associated with traditional anabolic steroids.

Mechanism of Action

Ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylcarbonyl)-3-piperidinecarboxylate works by binding to and activating the androgen receptor in muscle and bone cells. This leads to an increase in protein synthesis and the formation of new muscle tissue and bone. Unlike traditional steroids, ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylcarbonyl)-3-piperidinecarboxylate does not bind to the androgen receptors in other tissues such as the prostate gland, which reduces the risk of negative side effects.
Biochemical and Physiological Effects
ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylcarbonyl)-3-piperidinecarboxylate has been shown to increase muscle mass and bone density in animal studies. It has also been found to improve physical performance and reduce body fat. In addition, ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylcarbonyl)-3-piperidinecarboxylate has been shown to have a positive effect on insulin sensitivity and glucose metabolism.

Advantages and Limitations for Lab Experiments

One advantage of ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylcarbonyl)-3-piperidinecarboxylate is that it is a selective androgen receptor modulator, which means it has a specific target in muscle and bone cells. This reduces the risk of negative side effects and makes it a safer alternative to traditional steroids. However, ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylcarbonyl)-3-piperidinecarboxylate is still in the early stages of research and has not been extensively studied in humans. More research is needed to determine its long-term safety and efficacy.

Future Directions

There are several potential future directions for research on ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylcarbonyl)-3-piperidinecarboxylate. One area of interest is its potential use in treating muscle wasting and osteoporosis in humans. It may also be studied for its ability to improve athletic performance and body composition in athletes. Additionally, researchers may investigate the effects of combining ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylcarbonyl)-3-piperidinecarboxylate with other compounds to enhance its effectiveness.

Scientific Research Applications

Ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylcarbonyl)-3-piperidinecarboxylate has been studied for its potential use in treating muscle wasting and osteoporosis. It has also been investigated for its ability to improve athletic performance and body composition. In animal studies, ethyl 3-(3-chlorobenzyl)-1-(3-pyridinylcarbonyl)-3-piperidinecarboxylate has been shown to increase muscle mass and bone density without affecting reproductive organs or causing liver damage.